Cas no 1805391-05-2 (Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate)

Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a reactive chloro substituent at the 2-position, a difluoromethyl group at the 4-position, and a hydroxyl group at the 3-position, offering multiple sites for further functionalization. The methyl ester at the 6-position enhances solubility and reactivity in cross-coupling reactions. The difluoromethyl group contributes to metabolic stability, making it valuable in the development of bioactive compounds. This compound is particularly useful in constructing heterocyclic frameworks for drug discovery and crop protection agents, where precise molecular modifications are critical. Its well-defined reactivity profile ensures consistent performance in synthetic applications.

Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate structure

1805391-05-2 structure

Product name:Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

CAS No:1805391-05-2

MF:C₈H₆ClF₂NO₃

MW:237.587948322296

CID:4871198

Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate
- Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)4-2-3(7(10)11)5(13)6(9)12-4/h2,7,13H,1H3
- InChI Key： VTSYUFZQNSCRQY-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(F)F)=CC(C(=O)OC)=N1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
XLogP3: 2.3
Topological Polar Surface Area: 59.4

Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029048155-1g	Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate	1805391-05-2	97%	1g	$1,534.70	2022-04-01

Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Related Literature

1. Characterization of amines by Fast Black K salt in thin-layer chromatography

Analyst, 1992,117, 1559-1565
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3. Carbon nanosphere-functionalized graphenenanosheets for sensing biomolecules based on platinum nanoflower labeling

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5. Calcium phosphate-based organic–inorganic hybrid nanocarriers with pH-responsive on/off switch for photodynamic therapy†

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Additional information on Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

Comprehensive Overview of Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1805391-05-2)

Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1805391-05-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent and a methyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate as a building block for developing novel antimicrobial agents and herbicides. Its CAS No. 1805391-05-2 is frequently searched in scientific databases, reflecting its growing relevance in synthetic chemistry.

The compound's hydroxypyridine core is a key structural motif in many FDA-approved drugs, such as anti-inflammatory and antifungal medications. This has led to increased inquiries about its synthetic routes and scalability in industrial settings. Additionally, its difluoromethyl group is a hotspot for hydrogen bonding interactions, which can improve target binding affinity in drug design.

From an environmental perspective, Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate is being explored for its biodegradability and low toxicity profile. These attributes align with the global shift toward green chemistry and sustainable agrochemicals. Laboratories worldwide are optimizing its synthesis to minimize waste and energy consumption, addressing the carbon footprint concerns of modern chemical manufacturing.

Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. Its CAS No. 1805391-05-2 is often cross-referenced with purity standards and regulatory compliance data, ensuring safe handling in research. The compound's stability under various pH conditions is another area of active investigation, particularly for formulation development.

In summary, Methyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1805391-05-2) represents a cutting-edge tool for chemists and biologists. Its multifunctional design bridges gaps between medicinal chemistry and material science, making it a subject of ongoing innovation. As research progresses, this compound is poised to play a pivotal role in addressing challenges like drug resistance and crop yield optimization.